Cas no 683764-02-5 (N-(3,5-dimethylphenyl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide)

• Product name: N-(3,5-dimethylphenyl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 683764-02-5
• MF: C₂₁H₂₆N₂O₃S
• MW: 386.507744312286
• CID: 6340581
• PubChem ID: 16815491

N-(3,5-dimethylphenyl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• N-(3,5-dimethylphenyl)-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide
• AB00673379-01
• AKOS024603220
• F1122-0978
• 683764-02-5
• Oprea1_084830
• N-(3,5-dimethylphenyl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide

• Inchi： 1S/C21H26N2O3S/c1-15-5-4-10-23(14-15)27(25,26)20-8-6-18(7-9-20)21(24)22-19-12-16(2)11-17(3)13-19/h6-9,11-13,15H,4-5,10,14H2,1-3H3,(H,22,24)
• InChI Key： YVEBDETWMREOII-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=C(C)C=C(C)C=2)=O)=CC=1)(N1CCCC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 386.16641387g/mol
• Monoisotopic Mass: 386.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(3,5-dimethylphenyl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide

Comprehensive Overview of N-(3,5-dimethylphenyl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide (CAS No. 683764-02-5)

N-(3,5-dimethylphenyl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide (CAS No. 683764-02-5) is a specialized organic compound with a unique molecular structure that combines a sulfonylbenzamide backbone with 3,5-dimethylphenyl and 3-methylpiperidin-1-yl substituents. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Its structural complexity and functional groups make it a valuable candidate for studying enzyme inhibition, receptor binding, and molecular interactions.

In recent years, the demand for sulfonamide derivatives like N-(3,5-dimethylphenyl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its potential role in targeting G-protein-coupled receptors (GPCRs) and kinase pathways, which are critical in treating various diseases. The compound's lipophilic properties and hydrogen-bonding capabilities further enhance its suitability for drug design and bioavailability optimization.

The synthesis of CAS No. 683764-02-5 involves multi-step organic reactions, including sulfonylation and amide coupling, which require precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. Its stability under various pH conditions and solubility profiles are also key factors in its applicability for in vitro and in vivo studies.

One of the most searched topics related to N-(3,5-dimethylphenyl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide is its potential use in neurodegenerative disease research. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, scientists are exploring how this compound might modulate neurotransmitter systems or reduce oxidative stress. Additionally, its anti-inflammatory properties have sparked interest in its application for autoimmune disorders and chronic pain management.

From an industrial perspective, CAS No. 683764-02-5 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalytic methods to produce this compound, aligning with the growing emphasis on environmentally benign processes. This aligns with the broader trend of pharmaceutical companies adopting green solvents and renewable feedstocks to minimize environmental impact.

In summary, N-(3,5-dimethylphenyl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide (CAS No. 683764-02-5) represents a promising area of research with multifaceted applications. Its structural features, combined with its potential therapeutic benefits, make it a compound of high interest in both academic and industrial settings. As advancements in computational chemistry and high-throughput screening continue, the exploration of this compound's full potential is expected to expand significantly.